Cas no 194-60-5 (benzo[4,5]indolo[1,2-a]quinazoline)

benzo[4,5]indolo[1,2-a]quinazoline structure
194-60-5 structure
Product Name:benzo[4,5]indolo[1,2-a]quinazoline
CAS No:194-60-5
MF:C19H12N2
MW:268.311984062195
CID:1387230
PubChem ID:101636
Update Time:2025-04-20

benzo[4,5]indolo[1,2-a]quinazoline Chemical and Physical Properties

Names and Identifiers

    • benzo[4,5]indolo[1,2-a]quinazoline
    • 7H-Benzo[c]pyrido[3,2-g]carbazole
    • 7H-Benzo(c)pyrido(3,2-g)carbazole
    • 194-60-5
    • DTXSID60941102
    • 2,10-diazapentacyclo[11.8.0.02,11.03,8.014,19]henicosa-1(13),3,5,7,9,11,14,16,18,20-decaene
    • BRN 0616487
    • 3,4-Benzopyrido(3',2':5,6)carbazole
    • 7,12-Diazapentacyclo[11.8.0.02,11.03,8.016,21]henicosa-1(13),2(11),3(8),4,6,9,14,16,18,20-decaene
    • Inchi: 1S/C19H12N2/c1-3-7-15-13(5-1)9-10-18-16(15)11-19-20-12-14-6-2-4-8-17(14)21(18)19/h1-12H
    • InChI Key: BLFRAHCCONIUHM-UHFFFAOYSA-N
    • SMILES: N12C3C=CC=CC=3C=NC1=CC1C3C=CC=CC=3C=CC2=1

Computed Properties

  • Exact Mass: 268.10016
  • Monoisotopic Mass: 268.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 17.3Ų

Experimental Properties

  • Density: 1.0218 (rough estimate)
  • Boiling Point: 401.48°C (rough estimate)
  • Refractive Index: 1.8676 (estimate)
  • PSA: 17.3
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